3-Chloro-4-(trifluoromethoxy)benzoyl fluoride

• IUPAC Name: 3-chloro-4-(trifluoromethoxy)benzoyl fluoride
• InChI: InChI=1S/C8H3ClF4O2/c9-5-3-4(7(10)14)1-2-6(5)15-8(11,12)13/h1-3H
• InChI Key: FEKISPQYCCOXGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)F)Cl)OC(F)(F)F
• Molecular Formula: C8H3ClF4O2
• DSSTOX Substance ID: DTXSID401253020
• Molecular Weight: 242.55 g/mol
• CAS RN: 40251-62-5

Description

3-Chloro-4-(trifluoromethoxy)benzoyl fluoride, also known as 3-chloro-4-TFMBF, is a synthetic compound used as a reagent in organic synthesis. It is a colorless liquid with a pungent odor and is soluble in most organic solvents. 3-Chloro-4-TFMBF is used in a variety of laboratory and industrial processes, including the synthesis of pharmaceuticals and agrochemicals. Its unique properties make it an attractive reagent for many applications.

Scientific Research Applications

3-Chloro-4-TFMBF is used in a variety of laboratory and industrial processes, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in organic reactions, such as the synthesis of amines and esters. In addition, 3-Chloro-4-(trifluoromethoxy)benzoyl fluorideFMBF is used in the synthesis of peptides and peptidomimetics, as well as the synthesis of polymers, such as polyvinyl chloride.

Mechanism of Action

The mechanism of action of 3-Chloro-4-(trifluoromethoxy)benzoyl fluorideFMBF is not well understood. However, it is believed that the compound acts as a nucleophile, attacking the electrophilic carbon of the benzoyl chloride molecule. This reaction results in the formation of a new carbon-chlorine bond, as well as the release of trifluoromethoxy group.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Chloro-4-(trifluoromethoxy)benzoyl fluorideFMBF are not well understood. However, the compound has been shown to be toxic to some organisms, including fish, birds, and mammals. The compound is also known to be an irritant to the skin and eyes, and can cause damage to the liver and kidneys.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Chloro-4-(trifluoromethoxy)benzoyl fluorideFMBF in laboratory experiments is its low cost and availability. It is also relatively easy to use and can be stored for long periods of time without significant degradation. However, the compound is toxic and should be handled with care. In addition, it is not suitable for use in reactions involving sensitive materials, such as proteins and enzymes, as it can cause decomposition.

Future Directions

There are a number of potential future directions for research involving 3-Chloro-4-(trifluoromethoxy)benzoyl fluorideFMBF. These include:
• Investigating the potential applications of 3-Chloro-4-(trifluoromethoxy)benzoyl fluorideFMBF in the synthesis of new drugs and agrochemicals.
• Studying the biochemical and physiological effects of the compound on different organisms.
• Developing safer and more efficient methods for the synthesis of 3-Chloro-4-(trifluoromethoxy)benzoyl fluorideFMBF.
• Investigating the potential use of 3-Chloro-4-(trifluoromethoxy)benzoyl fluorideFMBF in the synthesis of polymers and other materials.
• Exploring the use of 3-Chloro-4-(trifluoromethoxy)benzoyl fluorideFMBF as a catalyst in organic reactions.
• Developing methods for the safe handling and disposal of the compound.

Synthesis Methods

3-Chloro-4-TFMBF is synthesized by the reaction of trifluoromethoxymethyl chloride with benzoyl chloride in the presence of a base, such as potassium carbonate. The reaction is typically carried out in an inert atmosphere such as nitrogen or argon at temperatures ranging from 20-50°C. The reaction is usually complete within 2-4 hours.